BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Data Sheet: Molecular Weight of (-)-
Corey Lactone-Heptyldioxolane-d15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(-)-Corey lactone-heptyldioxolane-
di5

Cat. No.: B12416462

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation of the monoisotopic molecular weight of the
deuterated prostaglandin intermediate, (-)-Corey lactone-heptyldioxolane-d15. This
compound is a critical building block in the synthesis of various prostaglandin analogues, and
accurate molecular weight determination is essential for mass spectrometry, reaction
stoichiometry, and quality control.

Molecular Formula Determination

The base structure, (-)-Corey lactone diol, is a well-known chiral intermediate. The
"heptyldioxolane™ modification refers to the protection of the diol functional group via reaction
with heptanal, forming a dioxolane ring with a C7 alkyl chain. The "-d15" designation indicates
that 15 hydrogen atoms on the heptyl group have been replaced with deuterium atoms.

Based on this structure, the molecular formula is determined to be C20H17D150ks.

Calculation of Monoisotopic Mass

The monoisotopic mass is calculated using the mass of the most abundant stable isotope for
each element. This value is crucial for high-resolution mass spectrometry analysis. The isotopic
masses used for this calculation are:
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Carbon-12 (*2C): 12.00000000000 u (exact by definition)[1][2]

Hydrogen-1 (*H): 1.00782503223 u[3][4][5]

Deuterium (3H or D): 2.01410177812 u[4][5][6][71[8][9]

Oxygen-16 (:50): 15.994914619 u[10][11][12][13]

The total monoisotopic mass is the sum of the masses of all atoms in the molecule.

Data Presentation: Molecular Weight Calculation

The following table summarizes the calculation of the monoisotopic molecular weight for
C20H17D150ks.

) ] . Total Mass

Count in Monoisotopic o
Element Isotope Contribution

Formula Mass (u)

(u)

Carbon 12C 20 12.000000 240.000000
Hydrogen 1H 17 1.007825 17.133025
Deuterium 2H (D) 15 2.014102 30.211530
Oxygen 160 6 15.994915 95.969490

Total 383.314045

Therefore, the calculated monoisotopic molecular weight of (-)-Corey lactone-
heptyldioxolane-d15 is 383.314045 g/mol .

Logical Workflow for Calculation

The diagram below illustrates the logical process for determining the molecular weight of a
given chemical compound.
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Logical workflow for molecular weight calculation.

Note on Experimental Protocols and Signaling
Pathways

This document is a technical data sheet focused solely on the calculation of the molecular
weight of (-)-Corey lactone-heptyldioxolane-d15. As this is a fundamental chemical property
derived from its atomic composition, detailed experimental protocols (e.qg., for synthesis or
analysis) and biological signaling pathways are outside the scope of this specific guide. Such
information would be found in dedicated research articles or application notes involving the use

of this compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12416462?utm_src=pdf-body-img
https://www.benchchem.com/product/b12416462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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